Cas no 851607-30-2 (3-Bromo-5-chloro-2-methoxy-4-methylpyridine)

• Product Name: 3-Bromo-5-chloro-2-methoxy-4-methylpyridine
• CAS No: 851607-30-2
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• MDL: MFCD17014980
• CID: 1028792
• PubChem ID: 23133645
• Update Time: 2025-06-22

3-Bromo-5-chloro-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-methoxy-4-methylpyridine
• AKOS022172112
• SB55202
• DTXSID20630888
• Pyridine, 3-bromo-5-chloro-2-methoxy-4-methyl-
• 851607-30-2
• CRWBHPSHBRYYIS-UHFFFAOYSA-N
• I10048
• SCHEMBL676712
• BJB60730
• MFCD17014980
• AS-49400
• DB-122610

• MDL： MFCD17014980
• Inchi： 1S/C7H7BrClNO/c1-4-5(9)3-10-7(11-2)6(4)8/h3H,1-2H3
• InChI Key： CRWBHPSHBRYYIS-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1C)Cl)OC

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-chloro-2-methoxy-4-methylpyridine

Introduction to 3-Bromo-5-chloro-2-methoxy-4-methylpyridine (CAS No. 851607-30-2) and Its Emerging Applications in Chemical Biology

3-Bromo-5-chloro-2-methoxy-4-methylpyridine, identified by its CAS number 851607-30-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery and molecular research. This pyridine derivative, characterized by the presence of bromo, chloro, methoxy, and methyl substituents, exhibits unique chemical properties that make it a valuable scaffold for synthesizing biologically active molecules.

The compound's structural features—specifically the bromo and chloro substituents—enhance its reactivity, making it a preferred building block for further functionalization. The methoxy group introduces polarity and hydrogen bonding capabilities, while the methyl group contributes to steric hindrance and lipophilicity. These attributes collectively enable the design of novel compounds with tailored pharmacokinetic profiles.

In recent years, 3-Bromo-5-chloro-2-methoxy-4-methylpyridine has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in oncology, where derivatives of this compound have shown promise in disrupting key signaling cascades involved in cancer progression. For instance, studies have demonstrated that modifications at the bromo and chloro positions can enhance binding affinity to enzymes such as tyrosine kinases, which are critical in tumor growth regulation.

Furthermore, the methoxy group in this pyridine derivative plays a crucial role in modulating drug-likeness properties. Researchers have leveraged this moiety to improve solubility and metabolic stability, essential factors for successful drug candidates. Recent publications highlight the synthesis of kinase inhibitors featuring this scaffold, which exhibit improved selectivity over off-target proteins—a critical aspect of minimizing side effects.

The utility of 3-Bromo-5-chloro-2-methoxy-4-methylpyridine extends beyond oncology. In neurobiology, analogs of this compound have been investigated for their potential as modulators of neurotransmitter receptors. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations, enabling the creation of ligands that interact with G-protein coupled receptors (GPCRs) or ion channels. Preliminary data suggest that structural variations around the pyridine core can fine-tune receptor binding affinity and efficacy.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 3-Bromo-5-chloro-2-methoxy-4-methylpyridine. Molecular docking simulations combined with machine learning algorithms enable virtual screening of vast libraries of analogs, predicting their biological activity with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis methodologies for 3-Bromo-5-chloro-2-methoxy-4-methylpyridine have also seen significant advancements. Modern synthetic routes emphasize efficiency and sustainability, incorporating catalytic processes that minimize waste generation. Transition metal-catalyzed cross-coupling reactions are particularly favored for introducing the bromo and chloro substituents at specific positions on the pyridine ring. These methods not only enhance yield but also improve scalability for industrial applications.

In conclusion, 3-Bromo-5-chloro-2-methoxy-4-methylpyridine (CAS No. 851607-30-2) represents a cornerstone compound in medicinal chemistry due to its structural versatility and functional adaptability. Its role in developing targeted therapeutics across multiple disease domains underscores its importance in contemporary drug discovery efforts. As research continues to uncover new biological targets and synthetic strategies, this pyridine derivative is poised to remain at the forefront of innovation in chemical biology.